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Abstract

Pent-4-ynal is a bifunctional organic molecule featuring both a terminal alkyne and an
aldehyde functional group. This unique structural arrangement makes it a versatile building
block in organic synthesis, enabling a variety of chemical transformations. This technical guide
provides a comprehensive overview of the chemical properties of Pent-4-ynal, including its
physical characteristics, spectral data, synthesis, and reactivity. Detailed experimental
protocols and mechanistic diagrams are provided to facilitate its use in research and
development.

Chemical and Physical Properties

Pent-4-ynal is a colorless liquid at room temperature.[1] It is soluble in organic solvents and
possesses a characteristic odor.[1] The key physical and chemical properties of Pent-4-ynal
are summarized in the table below.
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Property Value Reference(s)
Molecular Formula CsHeO [2]
Molecular Weight 82.10 g/mol [2]
CAS Number 18498-59-4 [3]
Appearance Colorless liquid [4]
Boiling Point 125-126 °C [4]
Melting Point -77 °C [4]
Density 0.891 g/mL [4]

Spectral Data

The structural features of Pent-4-ynal can be confirmed using various spectroscopic
techniques.

'H NMR Spectroscopy

The proton NMR spectrum of Pent-4-ynal exhibits characteristic signals corresponding to the
aldehydic proton, the protons adjacent to the carbonyl group and the alkyne, and the terminal
acetylenic proton. A typical *H NMR spectrum shows a singlet for the aldehydic proton around &
9.8 ppm, a multiplet for the four protons on the carbons adjacent to the alkyne and carbonyl
groups between 6 2.3-2.8 ppm, and a triplet for the terminal acetylenic proton around & 1.9-2.0

ppm.

Infrared (IR) Spectroscopy

The IR spectrum of Pent-4-ynal displays strong absorption bands characteristic of its functional
groups. A strong peak is observed around 3296 cm~* corresponding to the =C-H stretch of the
terminal alkyne. The C=C triple bond stretch appears as a weaker band around 2120 cm=1. A
very strong and sharp absorption is present at approximately 1725 cm~1, which is indicative of
the C=0 stretch of the aldehyde.

Synthesis of Pent-4-ynal
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Pent-4-ynal is commonly synthesized by the oxidation of the corresponding primary alcohol,
pent-4-yn-1-ol. The Swern oxidation is a widely used and efficient method for this
transformation.[5]

Experimental Protocol: Swern Oxidation of Pent-4-yn-1-
ol

This protocol outlines the synthesis of Pent-4-ynal from pent-4-yn-1-ol using a Swern
oxidation.

Materials:

Pent-4-yn-1-ol

o Oxalyl chloride

e Dimethyl sulfoxide (DMSO)

o Triethylamine (EtsN)

¢ Dichloromethane (CH2Cl2)

o Water

e 1% Hydrochloric acid (in saturated brine)
» 5% Sodium bicarbonate solution
e Brine

e Magnesium sulfate (MgSOa4)
Procedure:

» To a solution of oxalyl chloride (1.5 equivalents) in dichloromethane cooled to -78 °C, add a
solution of dimethyl sulfoxide (2.7 equivalents) in dichloromethane dropwise.
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e After stirring for 5 minutes, a solution of pent-4-yn-1-ol (1.0 equivalent) in dichloromethane is
added slowly.

e The reaction mixture is stirred for an additional 30 minutes at -78 °C.

o Triethylamine (7.0 equivalents) is then added dropwise, and the mixture is allowed to warm
to room temperature.

o Water is added to the reaction mixture, and the product is extracted with dichloromethane.

e The combined organic layers are washed sequentially with 1% hydrochloric acid in saturated
brine, 5% sodium bicarbonate solution, and brine.

e The organic layer is dried over anhydrous magnesium sulfate, filtered, and concentrated
under reduced pressure to yield Pent-4-ynal.

Diagram of Experimental Workflow:

Oxalyl Chloride + DMSO | 5 min
in CH2CI2 at -78°C ‘ 4" (Form: . mle)‘ Slow Addition

} } Warm tp RT } (Héﬁ‘ﬁ;’:gg’a‘”‘;ﬁ‘e) }—»‘ Extraction with CH2CI2 }—»‘ Drying (MgSO4) }—»‘ Solvent Evaporation ‘4» Pent-4-ynal

Click to download full resolution via product page

Caption: Workflow for the Swern oxidation of pent-4-yn-1-ol.

Reactivity and Synthetic Applications

The dual functionality of Pent-4-ynal allows for a diverse range of chemical transformations,
making it a valuable intermediate in the synthesis of more complex molecules.

Reactions of the Aldehyde Group
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The aldehyde functional group in Pent-4-ynal is susceptible to nucleophilic attack and can
participate in various well-established reactions, including:

Wittig Reaction: Conversion of the aldehyde to an alkene.[6]

Grignard and Organolithium Reactions: Formation of secondary alcohols.

Reductive Amination: Synthesis of amines.

Acetal Formation: Protection of the aldehyde group.

Diagram of Aldehyde Reactions:

Grignard Reagent Wittig Reagent

Amine (RNH2) Alcohol (ROH)
(RMgX) (Ph3P=CHR)

Pent-4-ynal + Reducing Agent +Acid Catalyst

Grignard Reaction Acetal Formation

Wittig Reaction \Reductive Amination

Secondary Alcohol Secondary Amine Acetal

Click to download full resolution via product page

Caption: Common reactions involving the aldehyde group of Pent-4-ynal.

Reactions of the Alkyne Group

The terminal alkyne in Pent-4-ynal is a versatile functional group that can undergo several
characteristic reactions:

Sonogashira Coupling: Formation of a carbon-carbon bond with aryl or vinyl halides.

Click Chemistry (Huisgen Cycloaddition): Reaction with azides to form triazoles.

Hydration: Conversion to a methyl ketone.[7]

Hydroboration-Oxidation: Formation of an aldehyde (in this case, a dialdehyde).[8]
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o Deprotonation and Alkylation: The terminal proton is acidic and can be removed by a strong
base, followed by reaction with an electrophile.

Diagram of Alkyne Reactions:

Azide (RN3) Aryl/Vinyl Halide
+ Cu(l) Catalyst + Pd/Cu Catalyst

1. R2BH

Pent-4-ynal H20, H2S0O4, HgSO4 2. H202, NaOH

droboration-Oxidation

Dialdehyde

Click Chemistry /Sonogashira Coupling

Coupled Product Methyl Ketone

Click to download full resolution via product page

Caption: Key reactions of the terminal alkyne in Pent-4-ynal.

Safety and Handling

Pent-4-ynal is an organic compound and should be handled with appropriate safety
precautions in a well-ventilated fume hood.[4] It may be irritating to the eyes, skin, and
respiratory tract.[4] Personal protective equipment, including safety goggles, chemical-resistant
gloves, and a lab coat, should be worn.[4] It should be stored in a cool, dry place away from
strong oxidizing agents and strong acids.[4]

Conclusion

Pent-4-ynal is a valuable and versatile bifunctional molecule in organic synthesis. Its aldehyde
and terminal alkyne moieties provide two distinct reactive sites that can be selectively
manipulated to construct a wide array of more complex chemical structures. This guide
provides essential information on its chemical properties, synthesis, and reactivity to aid
researchers and drug development professionals in its effective application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of Pent-4-ynal]. BenchChem, [2025]. [Online PDF]. Available at:
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4-ynal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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